6-[(2,5-Dimethylphenyl)methyl]-2,4,7,8-tetramethylpurino[7,8-a]imidazole-1,3-dione

• IUPAC Name: 6-[(2,5-dimethylphenyl)methyl]-2,4,7,8-tetramethylpurino[7,8-a]imidazole-1,3-dione
• InChI: InChI=1S/C20H23N5O2/c1-11-7-8-12(2)15(9-11)10-24-13(3)14(4)25-16-17(21-19(24)25)22(5)20(27)23(6)18(16)26/h7-9H,10H2,1-6H3
• InChI Key: SMOJHRBMZWBDEF-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=C(C=C1)C)CN2C(=C(N3C2=NC4=C3C(=O)N(C(=O)N4C)C)C)C
• Molecular Formula: C20H23N5O2
• Molecular Weight: 365.4 g/mol
• CAS No.: 878735-61-6

Description

6-[(2,5-Dimethylphenyl)methyl]-2,4,7,8-tetramethylpurino[7,8-a]imidazole-1,3-dione is a useful research compound. Its molecular formula is C20H23N5O2 and its molecular weight is 365.437. The purity is usually 95%.
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Scientific Research Applications

Synthesis and Biological Activity

Research on related purine derivatives indicates a focus on synthesizing novel compounds with potential biological activities. For instance, the synthesis of 7,8-polymethylenehypoxanthines, precursors to various purines, has been explored for their antiviral and antihypertensive activities (Nilov et al., 1995). This suggests that derivatives of purino[7,8-a]imidazole could also have similar potential applications in medicinal chemistry.

Anticancer Properties

Carboxamide derivatives of benzo[b][1,6]naphthyridines, which are structurally related to purine analogs, have been tested for cytotoxic activity against various cancer cell lines, showing potent cytotoxicity in some cases (Deady et al., 2003). This research avenue could be relevant for exploring the anticancer potential of 6-[(2,5-Dimethylphenyl)methyl]-2,4,7,8-tetramethylpurino[7,8-a]imidazole-1,3-dione derivatives.

Fluorescence Sensing

Imidazole derivatives have been utilized in the synthesis of lanthanide-organic frameworks with potential applications in fluorescence sensing of benzaldehyde derivatives (Shi et al., 2015). This indicates the potential of imidazole-containing compounds like the subject compound for use in chemical sensing and detection technologies.

Host for Anions

An imidazole-based bisphenol has been studied as a versatile host for anions, demonstrating the capability of such compounds to form complexes with various acids (Nath & Baruah, 2012). This suggests possible applications in materials science and coordination chemistry for similar imidazole derivatives.

Antimicrobial Activity

Research on novel 2-thioxanthine and dipyrimidopyridine derivatives, which share a heterocyclic core with the purine structure, showed antimicrobial activity (El-Kalyoubi et al., 2015). This opens avenues for the exploration of antimicrobial applications of purino[7,8-a]imidazole derivatives.